Cas no 1351595-12-4 (2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 1351595-12-4
• MF: C₁₆H₁₈N₆O₂S₂
• MW: 390.483119487762
• CID: 6575726
• Update Time: 2025-07-21

2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C16H18N6O2S2/c1-10-18-21-16(25-10)17-13(23)9-22-6-4-11(5-7-22)14-19-20-15(26-14)12-3-2-8-24-12/h2-3,8,11H,4-7,9H2,1H3,(H,17,21,23)
• InChI Key： DQZLPKHPZVEPFJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CN1CCC(C2=NN=C(C3=CC=CO3)S2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 1351595-12-4 and Product Name: 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

The compound with the CAS number 1351595-12-4 and the product name 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The compound is characterized by a complex heterocyclic framework, incorporating multiple pharmacophoric units that contribute to its biological activity.

At the core of this compound's structure is a piperidine ring, which is a common motif in drug design due to its ability to enhance binding affinity and metabolic stability. The piperidine ring is linked to a furan moiety and a thiadiazole ring, both of which are known for their involvement in various biological processes. The presence of these heterocycles suggests that the compound may interact with multiple targets within biological systems, making it a promising candidate for further exploration.

The N-terminal acetamide group further extends the compound's pharmacological potential. Acetamide derivatives have been widely studied for their role in modulating enzyme activity and receptor binding. In particular, the combination of acetamide with thiadiazole and furan-based structures has been explored in the development of novel therapeutic agents. This specific arrangement of functional groups may contribute to the compound's ability to modulate biological pathways relevant to inflammation, infection, and other diseases.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies have shown that the 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide can engage with various protein targets through hydrogen bonding and hydrophobic interactions. These interactions are critical for understanding the compound's mechanism of action and optimizing its pharmacological properties. Computational models have also highlighted the potential for this molecule to exhibit selectivity towards specific enzymes or receptors, which is a key factor in reducing side effects.

In vitro studies have begun to unravel the biological activity of this compound. Initial experiments suggest that it may possess inhibitory properties against certain enzymes implicated in metabolic disorders and inflammatory responses. The thiadiazole ring, in particular, has been identified as a key player in modulating enzyme activity. For instance, derivatives of thiadiazole have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade. The presence of multiple thiadiazole units in this compound may enhance its inhibitory effects on such enzymes.

The furan moiety adds another layer of complexity to the molecule's biological interactions. Furan derivatives have been reported to interact with nucleic acids and proteins, influencing various cellular processes. The combination of furan with piperidine and thiadiazole creates a multifaceted structure that could potentially target multiple disease pathways simultaneously. This polypharmacological approach has gained traction in recent years as a strategy for developing more effective therapeutics.

One of the most intriguing aspects of this compound is its potential application in addressing antibiotic resistance. The rise of multidrug-resistant bacteria has necessitated the development of novel antimicrobial agents. The structural features of 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,3,4-thiadiazol-2-y l)acetamide suggest that it could interfere with bacterial cell wall synthesis or other critical metabolic processes. Preliminary studies have shown promising results in inhibiting growth in certain bacterial strains, making this compound a valuable candidate for further development.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled chemists to assemble these complex structures with high precision. The synthesis also involves careful consideration of stereochemistry to ensure optimal biological activity.

As research continues, the potential applications of this compound are likely to expand. Collaborative efforts between chemists and biologists will be essential in elucidating its full therapeutic profile. Preclinical studies will be crucial in determining its safety and efficacy before moving into clinical trials. The integration of high-throughput screening technologies will aid in identifying new applications for this molecule across various therapeutic areas.

The development of novel pharmaceuticals is an iterative process that relies on both experimental and computational approaches. The insights gained from studying compounds like 1351595-12-4 contribute significantly to our understanding of molecular interactions and disease mechanisms. This knowledge can then be leveraged to design more effective drugs with improved efficacy and reduced side effects.

In conclusion,1351595–12–4and its derivative 2-{4–5–(furan–2–y l)–1,3,4–thiadiazol–2–y l)piperidin–1–y l}–N–(5–methyl–1,3,4–thiadiazol –2–y l)acetamide represent a promising advancement in pharmaceutical chemistry. Their unique structural features and potential biological activities make them valuable candidates for further research and development. As our understanding of molecular interactions continues to evolve，these compounds are likely to play an important role in addressing some of today's most pressing medical challenges。